Cas no 2029018-17-3 (Tert-butyl 3-(3-methyl-2-oxobutyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(3-methyl-2-oxobutyl)pyrrolidine-1-carboxylate
• CAS No: 2029018-17-3
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6288178
• PubChem ID: 165468006
• Update Time: 2025-05-20

Tert-butyl 3-(3-methyl-2-oxobutyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-796863
• tert-butyl 3-(3-methyl-2-oxobutyl)pyrrolidine-1-carboxylate
• 2029018-17-3
• Tert-butyl 3-(3-methyl-2-oxobutyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H25NO3/c1-10(2)12(16)8-11-6-7-15(9-11)13(17)18-14(3,4)5/h10-11H,6-9H2,1-5H3
• InChI Key： XAESKSWRMKFTHS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC(C(C)C)=O)C1)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-(3-methyl-2-oxobutyl)pyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 3-(3-methyl-2-oxobutyl)pyrrolidine-1-carboxylate (CAS No. 2029018-17-3)

Tert-butyl 3-(3-methyl-2-oxobutyl)pyrrolidine-1-carboxylate, with the chemical identifier CAS No. 2029018-17-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and molecular medicine. The presence of multiple functional groups, including a tert-butyl group, a pyrrolidine ring, and an ester moiety, makes it a versatile building block for the synthesis of more complex molecules.

The tert-butyl group, known for its steric hindrance and stability, plays a crucial role in modulating the reactivity and selectivity of the compound. This feature is particularly valuable in pharmaceutical applications where precise control over reaction pathways is essential. The 3-(3-methyl-2-oxobutyl) substituent introduces additional complexity, incorporating both an oxygenated alkyl chain and a methyl group, which can influence the compound's solubility, metabolic stability, and interactions with biological targets.

The pyrrolidine-1-carboxylate core of the molecule provides a scaffold that is commonly found in various bioactive compounds. Pyrrolidine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and neuroprotective effects. The carboxylate group at the 1-position of the pyrrolidine ring further enhances the compound's potential as a pharmacophore by allowing for salt formation and improving water solubility.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of Tert-butyl 3-(3-methyl-2-oxobutyl)pyrrolidine-1-carboxylate with greater precision. These studies have highlighted the compound's ability to interact with specific biological targets, making it a promising candidate for further investigation in drug discovery programs. For instance, computational simulations have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

In vitro studies have begun to unravel the pharmacological profile of Tert-butyl 3-(3-methyl-2-oxobutyl)pyrrolidine-1-carboxylate. Initial experiments have demonstrated its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity. The compound's stability under various reaction conditions makes it an attractive choice for multi-step synthetic routes aimed at creating novel therapeutic agents. Additionally, its compatibility with green chemistry principles has been noted, as it can be synthesized using environmentally friendly methodologies that minimize waste and hazardous byproducts.

The integration of Tert-butyl 3-(3-methyl-2-oxobutyl)pyrrolidine-1-carboxylate into drug development pipelines is further supported by its favorable pharmacokinetic properties. Preclinical studies have indicated that the compound exhibits good oral bioavailability and moderate metabolic clearance, suggesting its potential for therapeutic efficacy in vivo. These findings align with the growing emphasis on developing drugs that exhibit high bioavailability while maintaining a favorable safety profile.

As research in this field continues to evolve, Tert-butyl 3-(3-methyl-2-oxobutyl)pyrrolidine-1-carboxylate is poised to play a significant role in the next generation of pharmaceutical innovations. Its unique structural features and promising biological activities make it a valuable asset for medicinal chemists and biologists alike. By leveraging cutting-edge synthetic techniques and advanced analytical methods, researchers are uncovering new ways to harness the potential of this compound for addressing unmet medical needs.

The development of novel drug candidates often involves iterative processes that require careful optimization of molecular structures. Tert-butyl 3-(3-methyl-2-oxobutyl)pyrrolidine-1-carboxylate serves as a testament to this iterative approach, demonstrating how modifications at specific positions within a molecular framework can significantly alter its biological properties. This underscores the importance of understanding structure-function relationships in drug design and highlights the need for continued exploration of diverse chemical scaffolds.

In conclusion, Tert-butyl 3-(3-methyl-2-oxobutly)pyrrolidine-1-carboxylate (CAS No. 2029018-17-3) represents a compelling example of how intricate molecular architectures can be leveraged to develop novel therapeutic agents. Its unique combination of structural features and favorable pharmacological properties positions it as a key intermediate in pharmaceutical research. As our understanding of biological systems grows more sophisticated, compounds like this one will continue to inform the development of innovative treatments that address complex diseases.